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Compound of Interest

Compound Name: (R)-ONO-2952

Cat. No.: B10829530 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of investigational compounds like (R)-ONO-2952 are paramount for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step approach to the safe disposal of (R)-ONO-2952, grounded in established laboratory safety

protocols.

Immediate Safety Precaution: Before proceeding with any disposal procedures, it is critical to

obtain and thoroughly review the Safety Data Sheet (SDS) for (R)-ONO-2952 from your

supplier. The SDS contains specific information regarding the compound's hazards, handling,

and disposal requirements. In the absence of an SDS, (R)-ONO-2952 must be treated as a

hazardous substance.

Summary of Key Chemical Data
To assist in the proper identification and handling of (R)-ONO-2952 for disposal, the following

table summarizes its key chemical identifiers and properties.
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Property Data

Chemical Name (R)-ONO-2952

Synonyms ONO-2952 (racemate)

Molecular Formula C₂₂H₂₀ClFN₂O₂

Molecular Weight 398.9 g/mol

CAS Number 2988224-39-9

Physical Appearance Solid (based on related compounds)

Known Hazards
Specific hazards are not publicly available. Treat

as hazardous in the absence of an SDS.

Storage Recommendations
Store at -20°C for up to 1 month or -80°C for up

to 6 months.[1]

Step-by-Step Disposal Protocol
The following protocol is based on general best practices for the disposal of hazardous

chemical waste in a laboratory setting.[2]

Step 1: Waste Classification

Consult the SDS: The Safety Data Sheet is the definitive source for classifying the waste. It

will specify if the compound is considered hazardous under regulations such as the

Resource Conservation and Recovery Act (RCRA).

Assume Hazardous: If an SDS is not available, conservatively assume (R)-ONO-2952 is

hazardous waste. This approach ensures the highest level of safety and compliance.

Step 2: Segregation of Waste

Proper segregation is crucial to prevent dangerous chemical reactions.

Do not mix (R)-ONO-2952 waste with other chemical waste streams unless their

compatibility is confirmed.
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Keep solid and liquid waste forms separate. For instance, any unused solid compound

should be in a different waste container from solutions containing (R)-ONO-2952.

Contaminated labware, such as pipette tips, gloves, and empty vials, should also be

segregated as solid hazardous waste.

Step 3: Containment and Labeling

Primary Container: Collect waste in a container that is in good condition, compatible with the

chemical, and has a secure, tight-fitting lid.

Labeling: All waste containers must be clearly labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "(R)-ONO-2952." Avoid using abbreviations or formulas.

The accumulation start date.

A clear description of the contents (e.g., "Solid (R)-ONO-2952," "Aqueous solution of (R)-
ONO-2952").

Any known hazard characteristics (e.g., toxic).

Step 4: Secure Storage

Store the sealed and labeled waste containers in a designated, secure area within the

laboratory.

This area should be away from general lab traffic and incompatible materials.

Ensure secondary containment, such as a spill tray, is in place to contain any potential leaks.

Step 5: Arrange for Professional Disposal

Contact your Institution's EHS Office: Your institution's Environmental Health and Safety

(EHS) department is the primary point of contact for arranging the disposal of hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/product/b10829530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste. They will have established procedures and licensed contractors for waste pickup and

disposal.

Do Not Dispose Down the Drain: Under no circumstances should (R)-ONO-2952 or its

solutions be disposed of down the sanitary sewer.

Follow Institutional Procedures: Adhere strictly to your institution's specific protocols for

hazardous waste pickup requests and documentation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (R)-
ONO-2952.
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Start: (R)-ONO-2952 requires disposal

Obtain and review the Safety Data Sheet (SDS)?

Treat as Hazardous Waste

No

Classify waste based on SDS information

Yes

Segregate waste (solid, liquid, contaminated items)

Use compatible, sealed, and labeled containers

Store in a designated, secure area with secondary containment

Contact EHS for pickup by a licensed disposal vendor

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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